2-Amino-6-benzyl-4-(2-methoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
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Overview
Description
Scientific Research Applications
Anticancer Therapies
Compounds structurally related to 2-Amino-6-benzyl-4-(2-methoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile have been synthesized and evaluated for their antitumor mechanisms. For instance, a series of aryl-substituted derivatives demonstrated significant cytotoxicity against various human cancer cell lines, such as MDA-MB-231, A549, and HeLa. These compounds induced cell cycle arrest and apoptosis in cancer cells, suggesting potential as leads for developing novel anticancer therapies (Elgaafary et al., 2021).
Corrosion Inhibition
Naphthyridine derivatives, including structures similar to the compound , have been investigated as corrosion inhibitors for metals in aggressive environments. Experimental and computational studies demonstrated that these compounds effectively inhibit corrosion of N80 steel in hydrochloric acid, suggesting their potential application in protecting industrial materials (Ansari & Quraishi, 2015).
Fluorescence and Material Science
Some naphthyridine derivatives are explored for their fluorescent properties and interactions with nanoparticles, offering insights into their use in material science and sensor technologies. For example, the fluorescence quenching of environmentally benign highly fluorescent donor-π-acceptor dyes by silver nanoparticles and surfactants has been studied, indicating potential applications in sensing and molecular electronics (Khan & Asiri, 2016).
Catalysis and Chemical Synthesis
Naphthyridine compounds also play a role in catalysis and chemical synthesis, where they are utilized as intermediates or catalysts in the synthesis of complex molecules. Their unique chemical properties facilitate various organic transformations, contributing to the development of new synthetic methodologies (Goudarziafshar et al., 2021).
Future Directions
Properties
IUPAC Name |
2-amino-6-benzyl-4-(2-methoxyphenyl)-7,8-dihydro-5H-1,6-naphthyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O/c1-28-21-10-6-5-9-17(21)22-18(13-24)23(25)26-20-11-12-27(15-19(20)22)14-16-7-3-2-4-8-16/h2-10H,11-12,14-15H2,1H3,(H2,25,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLTLNMQPQLVMPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=C(C(=NC3=C2CN(CC3)CC4=CC=CC=C4)N)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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